Cas no 1240579-10-5 (1-cyclopropyl-3-nitro-pyrazole)

• Product Name: 1-cyclopropyl-3-nitro-pyrazole
• CAS No: 1240579-10-5
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD16810593
• CID: 2760254
• PubChem ID: 50999901
• Update Time: 2025-06-09

1-cyclopropyl-3-nitro-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-nitro-pyrazole
• 1240579-10-5
• 1H-Pyrazole, 1-cyclopropyl-3-nitro-
• AS-53947
• AB91800
• DTXSID10679544
• P17323
• SCHEMBL1392791
• 1-Cyclopropyl-3-nitro-1H-pyrazole
• HSFQRBCNMTWGGA-UHFFFAOYSA-N
• AKOS037644543
• CS-0052575

• MDL： MFCD16810593
• Inchi： 1S/C6H7N3O2/c10-9(11)6-3-4-8(7-6)5-1-2-5/h3-5H,1-2H2
• InChI Key： HSFQRBCNMTWGGA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(C2CC2)N=1)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-cyclopropyl-3-nitro-pyrazole

1-Cyclopropyl-3-Nitro-Pyrazole (CAS No. 1240579-10-5): A Versatile Heterocyclic Compound in Modern Chemistry

1-Cyclopropyl-3-nitro-pyrazole (CAS No. 1240579-10-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl group and a nitro substituent on a pyrazole ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its applications due to its potential in drug discovery, crop protection, and material science.

The pyrazole core is a well-known scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The addition of a cyclopropyl group enhances the compound's metabolic stability, while the nitro group offers reactivity for further functionalization. This combination positions 1-cyclopropyl-3-nitro-pyrazole as a key building block for designing novel therapeutics and agrochemicals. Recent studies highlight its role in developing kinase inhibitors and fungicides, aligning with the growing demand for targeted therapies and sustainable agriculture solutions.

In the context of green chemistry, 1-cyclopropyl-3-nitro-pyrazole is also being investigated for its potential in eco-friendly synthesis routes. With the rise of AI-driven drug discovery, computational models frequently identify pyrazole derivatives as high-potential candidates, further boosting interest in this compound. Searches for "pyrazole derivatives in drug design" or "nitro-heterocycles in agrochemicals" reflect its relevance in current scientific discourse. Additionally, its CAS No. 1240579-10-5 is often queried in patent databases, underscoring its commercial importance.

From a synthetic perspective, the compound's stability under various conditions makes it suitable for multi-step reactions. Its nitro group can be selectively reduced to an amine, enabling diversification into other valuable intermediates. This flexibility is critical for high-throughput screening and combinatorial chemistry, where 1-cyclopropyl-3-nitro-pyrazole serves as a starting material for libraries of bioactive molecules. Industry professionals frequently search for "efficient synthesis of nitro-pyrazoles" or "cyclopropyl-pyrazole applications," indicating its practical utility.

Beyond pharmaceuticals, 1-cyclopropyl-3-nitro-pyrazole has potential in materials science, particularly in designing organic electronic components. Its conjugated system and electron-withdrawing nitro group contribute to interesting optoelectronic properties, a topic gaining traction in searches like "heterocycles in OLEDs." As sustainability becomes a priority, researchers are also exploring its biodegradability and environmental impact, addressing concerns raised by regulatory bodies.

In summary, 1-cyclopropyl-3-nitro-pyrazole (CAS No. 1240579-10-5) is a multifaceted compound bridging gaps between academia and industry. Its applications span life sciences, agriculture, and advanced materials, making it a subject of ongoing innovation. With increasing searches for "pyrazole-based drug candidates" and "nitro-heterocycle synthesis," this compound remains at the forefront of modern chemical research.